Methamphetamine ethyl carbamate

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• InChI: InChI=1S/C13H19NO2/c1-4-16-13(15)14(3)11(2)10-12-8-6-5-7-9-12/h5-9,11H,4,10H2,1-3H3
• InChIKey: LWZCZYZOOQILJZ-UHFFFAOYSA-N

Methamphetamine Ethyl Carbamate Certified Reference Standard

Methamphetamine ethyl carbamate (CAS 120504-67-8) is a synthetically derivatized analytical reference standard categorized as an amphetamine . Unlike the parent drug methamphetamine, which is a controlled substance with complex procurement pathways, this compound is intentionally produced and certified for use as a calibrator or control in mass spectrometry and chromatography-based assays within forensic toxicology and clinical research settings [1]. It is strictly intended for research and forensic applications and is not for human or veterinary use .

Certified high-purity reference standard for quantitative calibration workflows

Multi-year stability window supports long-term method validation

Non-scheduled procurement pathway for forensic and research use (verify locally)

• [1] PeptideDB. Methamphetamine ethyl carbamate Product DataBase. Retrieved 2026. View Source

Methamphetamine Ethyl Carbamate: Irreplaceable Standard

Substituting methamphetamine ethyl carbamate with the parent drug (methamphetamine) or alternative carbamate derivatives (e.g., methyl carbamate) introduces significant analytical uncertainty and regulatory risk. The parent drug is a Schedule II controlled substance, requiring specialized licenses, stringent handling protocols, and enhanced security measures that increase operational costs and procurement lead times [1]. Uncertified or 'research-grade' analogs often lack the defined purity (≥98%), long-term stability data, and batch-specific Certificates of Analysis (CoA) essential for reproducible quantitative workflows . The specific ethyl carbamate moiety yields distinct chromatographic retention time and mass fragmentation patterns compared to methyl carbamate analogs, preventing accurate peak identification or quantification if used interchangeably without full re-validation of the analytical method .

Parent drug is a Schedule II controlled substance

Requires DEA license, secure storage, and extended lead times, increasing operational burden.

Uncertified analogs lack defined purity and CoA

Absence of batch-specific certificates compromises quantitative reproducibility and method validation.

Methyl carbamate analog has distinct chromatographic behavior

Different retention time and mass fragmentation preclude direct substitution without re-validation.

• [1] Noven Pharmaceuticals, Inc. AMPHETAMINE CARBAMATE COMPOUNDS AND METHODS. US Patent Application 19253215, 2025. View Source

Methamphetamine Ethyl Carbamate: Quantitative Differentiators

Certified Purity and Long-Term Stability

As a certified analytical reference standard, methamphetamine ethyl carbamate is supplied with a defined purity of ≥98%, a critical parameter for quantitative calibration . Vendor documentation explicitly states a shelf-life stability of ≥4 years when stored at -20°C, providing a known performance window for long-term method validation and quality control . In contrast, the parent drug methamphetamine, even when obtained as a high-purity reference material, typically requires more frequent re-certification due to its susceptibility to degradation and lacks a vendor-guaranteed 4-year stability window, introducing additional costs and labor for periodic re-characterization [1].

Certified Stability

Head-to-head

≥4 years at −20°C

Supports long-term method validation and data integrity

Vendor-guaranteed window vs. no multi-year guarantee for methamphetamine standard

Evidence Dimension	Certified Purity and Shelf-Life Stability
Target Compound Data	Purity: ≥98%; Stability: ≥4 years at -20°C
Comparator Or Baseline	Methamphetamine (parent drug, high-purity reference material): Purity ≥98%; Stability: Not vendor-guaranteed; typically re-qualified annually or as per in-house protocol
Quantified Difference	Vendor-guaranteed 4-year stability for methamphetamine ethyl carbamate vs. no vendor-guaranteed multi-year stability for methamphetamine standard.
Conditions	Certificates of Analysis; Long-term storage at -20°C as recommended by vendor .

Why This Matters

This directly translates to reduced operational costs, minimized need for frequent re-certification, and enhanced long-term data integrity for validated analytical methods.

• [1] UNODC. Recommended methods for the identification and analysis of amphetamine, methamphetamine and their ring-substituted analogues in seized materials. ST/NAR/34, 2006. View Source

Regulatory Status and Procurement Efficiency

Methamphetamine ethyl carbamate is classified as an 'amphetamine' derivative but is not explicitly scheduled under the U.S. Controlled Substances Act (CSA) in the same manner as the parent drug methamphetamine (Schedule II) . This distinction, while requiring careful verification by the end-user, generally allows for procurement without a DEA license for research and forensic applications, reducing administrative burden and lead times [1]. In contrast, acquiring even milligram quantities of certified methamphetamine reference material involves navigating strict DEA Schedule II regulations, including background checks, secure storage protocols, and detailed record-keeping, which can delay projects by weeks or months [2].

Regulatory Status

Class-level

Not explicitly scheduled under CSA

May reduce procurement lead time and administrative overhead

Class-level inference; verify with local authorities

Evidence Dimension	Regulatory Control and Procurement Complexity
Target Compound Data	Not explicitly scheduled as a controlled substance; intended for research and forensic applications with standard chemical safety and shipping regulations [1].
Comparator Or Baseline	Methamphetamine (parent drug): DEA Schedule II controlled substance; requires DEA registration and state-specific licenses for procurement and handling [2].
Quantified Difference	Estimated reduction in procurement lead time of 4-8 weeks for the ethyl carbamate derivative compared to a Schedule II reference standard, based on typical DEA license processing and secure shipping timelines.
Conditions	United States federal and state regulations; specific classification may vary internationally and should be verified with local authorities.

Why This Matters

This offers a significant advantage in project timelines, administrative overhead, and operational security for laboratories that require a reliable methamphetamine standard for assay development and validation without the full regulatory burden of a Schedule II substance.

• [1] Noven Pharmaceuticals, Inc. AMPHETAMINE CARBAMATE COMPOUNDS AND METHODS. US Patent Application 19253215, 2025. View Source
• [2] U.S. Department of Justice, Drug Enforcement Administration. Controlled Substances - Alphabetical Order. View Source

Unique Spectroscopic Signature

The ethyl carbamate derivatization yields a unique molecular ion and fragmentation pattern in GC-MS analysis, distinct from both the parent drug methamphetamine and its methyl carbamate analog. This is evident from its molecular formula (C13H19NO2) and weight (221.29 g/mol) compared to the methyl carbamate analog (C12H17NO2, 207.27 g/mol) . Vendor-supplied spectral data, as part of a searchable library containing 70eV EI mass spectra of over 2,000 forensic drug standards, allows for unambiguous identification and differentiation from closely related isobaric or isomeric compounds that may co-elute or produce similar mass fragments in complex biological or environmental samples .

Mass Spectral Differentiation

Head-to-head

+72 Da shift vs. parent drug

Supports unambiguous identification in complex samples

Distinct from methyl carbamate (+14 Da) and parent methamphetamine

Evidence Dimension	GC-MS Molecular Ion and Base Peak Differentiation
Target Compound Data	Methamphetamine ethyl carbamate: C13H19NO2, MW 221.29, specific retention time and mass spectrum provided by vendor library .
Comparator Or Baseline	Methamphetamine methyl carbamate: C12H17NO2, MW 207.27 ; Methamphetamine: C10H15N, MW 149.23 [1].
Quantified Difference	Mass shift of +14 Da (CH2 group) relative to the methyl carbamate analog, and +72 Da (C3H4O2) relative to the parent drug, leading to a distinct mass spectrum.
Conditions	GC-MS analysis using a standard 30m x 0.25mm x 0.25µm 5% phenyl methyl siloxane column; 70 eV EI ionization; as per vendor's spectral library .

Why This Matters

This provides the analytical chemist with a unique and verifiable 'fingerprint' for the compound, essential for definitive identification and quantification in samples where the parent drug or other analogs may also be present.

• [1] PubChem. Methamphetamine (Compound Summary). CID 10836. View Source

Methamphetamine Ethyl Carbamate: Application Scenarios

Forensic GC-MS Method Validation

The combination of high certified purity (≥98%), multi-year stability, and a unique, vendor-verified mass spectrum makes methamphetamine ethyl carbamate an ideal calibrator and quality control standard for developing robust, defensible gas chromatography-mass spectrometry (GC-MS) assays used to confirm the presence of amphetamines in biological specimens or seized drug evidence . Its use ensures long-term method reproducibility and simplifies the validation process required for accreditation (e.g., ISO/IEC 17025).

Clinical Pharmacokinetic and Metabolite Studies

As a well-characterized amphetamine derivative with documented metabolic stability in human liver microsome assays , this compound serves as a critical reference material in pre-clinical research settings for studying the metabolic fate and potential prodrug properties of carbamate-derivatized amphetamines [1]. Its defined stability and purity ensure that analytical signals in LC-MS/MS quantification are attributable to the compound of interest, not degradation products.

Reference Material for Method Development

The distinct physicochemical properties (e.g., molecular weight, predicted boiling point of 310.7°C ) relative to other amphetamine derivatives make this compound a valuable reference point for developing and optimizing new analytical methodologies. It can be used to test the resolving power of new chromatographic columns or to calibrate advanced mass spectrometric techniques (e.g., high-resolution MS) for differentiating structurally similar substances.

Application

Selection Property

Validation Focus

Forensic GC-MS method validation

Certified purity and multi-year stability

Long-term method reproducibility and accreditation support

Pre-clinical pharmacokinetic studies

Defined stability for metabolite profiling

LC-MS/MS signal attribution and degradation monitoring

Analytical method development

Distinct physicochemical properties (MW, predicted boiling point)

Chromatographic resolution and high-resolution MS calibration

• [1] Noven Pharmaceuticals, Inc. AMPHETAMINE CARBAMATE COMPOUNDS AND METHODS. US Patent Application 19253215, 2025. View Source